2-ethoxy-N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]pyridine-3-carboxamide

• IUPAC Name: 2-ethoxy-N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H17FN4O2/c1-3-25-18-13(7-6-10-20-18)17(24)22-15-11-21-23(12(15)2)16-9-5-4-8-14(16)19/h4-11H,3H2,1-2H3,(H,22,24)
• InChI Key: VQTRJFNBFVLQSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)NC2=C(N(N=C2)C3=CC=CC=C3F)C
• Molecular Formula: C18H17FN4O2
• Molecular Weight: 340.4 g/mol

Description

2-ethoxy-N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]pyridine-3-carboxamide, also known as EFMC, is a chemical compound that has been extensively studied in scientific research. This compound is a pyridine-based small molecule that has shown promising results in various biological assays.

Mechanism of Action

2-ethoxy-N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]pyridine-3-carboxamide exerts its biological activity through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators. This compound also inhibits the activity of topoisomerase II, an enzyme involved in DNA replication and repair. In addition, this compound has been shown to modulate the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory mediators, and modulate the activity of various signaling pathways. This compound has also been shown to have neuroprotective effects, including the ability to protect against oxidative stress and inhibit the formation of beta-amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]pyridine-3-carboxamide has several advantages for lab experiments, including its stability and solubility in water and organic solvents. It is also relatively easy to synthesize and purify. However, this compound has some limitations for lab experiments, including its relatively low potency compared to other small molecules and its limited selectivity for specific targets.

Future Directions

There are several future directions for research on 2-ethoxy-N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]pyridine-3-carboxamide. One area of research is the development of more potent and selective analogs of this compound for use as therapeutic agents. Another area of research is the investigation of the mechanisms underlying the neuroprotective effects of this compound. Additionally, this compound could be studied in combination with other therapies, such as chemotherapy or radiation therapy, to enhance their effectiveness. Overall, this compound has shown promising results in scientific research and has the potential to be developed into a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 2-ethoxy-N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]pyridine-3-carboxamide involves the reaction of 2-ethoxypyridine-3-carboxylic acid with 1-(2-fluorophenyl)-5-methylpyrazole-4-carboxylic acid hydrazide in the presence of a coupling agent such as EDCI or HATU. The resulting intermediate is then treated with ethanol and HCl to obtain the final product, this compound. This synthesis method has been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

2-ethoxy-N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]pyridine-3-carboxamide has been extensively studied in scientific research due to its potential as a therapeutic agent. It has shown promising results in various biological assays, including anti-cancer, anti-inflammatory, and anti-bacterial activities. This compound has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.